8-Isopropoxy-2-methyl-[1,5]naphthyridine

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2-methyl-8-propan-2-yloxy-1,5-naphthyridine
• InChI: InChI=1S/C12H14N2O/c1-8(2)15-11-6-7-13-10-5-4-9(3)14-12(10)11/h4-8H,1-3H3
• InChI Key: BOCXNVWBRQKUEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CN=C2C=C1)OC(C)C

Description

8-Isopropoxy-2-methyl-[1,5]naphthyridine is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 mL flask placed with KH (30%, 2.7 g, 20.15 mmol, pre-washed with nHex) was added a solution of anhydrous isopropanol (2.04 g, 33.59 mmol) in anhydrous THF (15 mL) at room temperature under argon. The reaction mixture was cooled to −20° C. 8-chloro-2-methyl-[1,5]naphthyridine (1.20 g, 6.72 mmol) in THF (20 mL) was added dropwise and the reaction mixture was stirred at −20° C. to r.t for 2 hrs. The reaction mixture was poured into 20 mL ice-water and extracted with AcOEt (100 mL×3). The combined organic layers was dried over Na2SO4 and concentrated to give the crude product which was purified by flash column (AcOEt/Hex=1/3˜3/2) to give 8-isopropoxy-2-methyl-[1,5]naphthyridine as white solid (0.34 g, 25%). HR-MS-EI (+) m/e calcd for C12H14N2O (M+) 202.1106. found 202.1107.